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Compound of Interest

2-(2-Methylphenoxymethyl)benzyl
Compound Name:
chloride

Cat. No.: B136415

Essential Safety and Handling Guide: 2-(2-
Methylphenoxymethyl)benzyl chloride

This guide provides immediate, essential safety and logistical information for handling 2-(2-
Methylphenoxymethyl)benzyl chloride in a laboratory setting. The information is targeted
toward researchers, scientists, and drug development professionals to ensure safe handling,
use, and disposal.

Disclaimer: A specific Safety Data Sheet (SDS) for 2-(2-Methylphenoxymethyl)benzyl
chloride was not readily available. The following recommendations are based on general
chemical safety principles and data extrapolated from the SDS of the closely related
compound, benzyl chloride, which shares the same reactive functional group. It is imperative to
treat 2-(2-Methylphenoxymethyl)benzyl chloride with a high degree of caution, assuming it
may have similar or greater hazards.

Hazard Identification and Immediate Precautions

2-(2-Methylphenoxymethyl)benzyl chloride is described as an irritant to the eyes and skin[1].
Due to its benzyl chloride moiety, it should be handled as a potentially hazardous substance
with corrosive, toxic, and carcinogenic properties.

Key Hazards (based on benzyl chloride as a surrogate):
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e Acute Toxicity: Harmful if swallowed and potentially fatal if inhaled[2][3][4].
o Corrosivity: Causes severe skin irritation and serious eye damage[2][3].

e Sensitization: May cause an allergic skin reaction[2][3].

o Carcinogenicity: May cause cancer[2][3].

e Mutagenicity: May cause genetic defects[2][3].

» Organ Toxicity: May cause respiratory irritation and damage to organs through prolonged or
repeated exposure[2][3].

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the
recommended PPE for handling this compound.
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Personal Protective

Body Part _ Specifications and Rationale
Equipment
] o Provides protection against
Tightly fitting safety goggles )
) - splashes and vapors, which
Eyes/Face and a face shield (minimum 8-
_ can cause severe eye
inch)[2][3].
damage.
Chemical-resistant gloves Prevents skin contact, which
(Nitrile rubber recommended). can cause irritation and allergic
Skin Inspect gloves prior to use. reactions. Contaminated
Use proper glove removal gloves must be disposed of
technique. properly[2].
Protective clothing, such as a
lab coat. For larger quantities ) ]
_ _ _ Protects against skin exposure
Body or in case of spills, a chemical-

resistant suit may be

necessary[5][6].

from splashes or spills.

Respiratory

Use only in a well-ventilated
area, preferably within a
chemical fume hood[1][7]. If
exposure limits are exceeded
or irritation is experienced, use
a NIOSH/MSHA approved

respirator[8].

Prevents inhalation of vapors,

which can be toxic or fatal[2].

Handling and Storage

Proper handling and storage procedures are essential to maintain the chemical's integrity and

prevent accidental exposure or hazardous reactions.
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Procedure

Guidance

Handling

- Work under a chemical fume hood to avoid
inhaling vapors[7].- Avoid contact with skin,
eyes, and clothing[2].- Do not eat, drink, or
smoke when using this product[2][5].- Wash
hands thoroughly after handling[2][5].- Keep

away from heat, sparks, and open flames[2].

Storage

- Store in a tightly closed container in a dry,
cool, and well-ventilated place[2][9].- Keep
locked up or in an area accessible only to
qualified personnel[7].- Store away from
incompatible materials such as strong oxidizing

agents, bases, and metals|[8].

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.
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Emergency

First Aid and Spill Response

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids. Seek

immediate medical attention[9].

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. Remove
contaminated clothing and wash before reuse.

Seek immediate medical attention[5][9].

Inhalation

Move to fresh air. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen.

Seek immediate medical attention[9][10].

Ingestion

Do NOT induce vomiting. Call a physician or

poison control center immediately[8][9].

Spill

Evacuate personnel to a safe area. Remove all
sources of ignition. Absorb the spill with inert
material (e.g., sand, earth) and place itin a
suitable, closed container for disposal. Ensure

the area is well-ventilated[5][8].

Disposal Plan

Chemical waste must be disposed of in accordance with all local, state, and federal

regulations.

Waste Type

Disposal Procedure

Unused Product

Dispose of as hazardous waste. Contact a
licensed professional waste disposal service. Do

not allow the product to enter drains[2].

Contaminated Materials

Contaminated gloves, clothing, and absorbent
materials should be placed in a sealed container

and disposed of as hazardous waste[2].
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Experimental Workflow

The following diagram illustrates a logical workflow for the safe handling of 2-(2-
Methylphenoxymethyl)benzyl chloride during a typical laboratory experiment.

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-(2-Methylphenoxymethyl)benzyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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